ethyl 3-carbamoyl-2-(3-(2,5-dioxopyrrolidin-1-yl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

• IUPAC Name: ethyl 3-carbamoyl-2-[[3-(2,5-dioxopyrrolidin-1-yl)benzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• InChI: InChI=1S/C22H22N4O6S/c1-2-32-22(31)25-9-8-14-15(11-25)33-21(18(14)19(23)29)24-20(30)12-4-3-5-13(10-12)26-16(27)6-7-17(26)28/h3-5,10H,2,6-9,11H2,1H3,(H2,23,29)(H,24,30)
• InChI Key: FIXBNYVHAKDOTI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC(=CC=C3)N4C(=O)CCC4=O
• Molecular Formula: C22H22N4O6S
• Molecular Weight: 470.5 g/mol

Description

Ethyl 3-carbamoyl-2-(3-(2,5-dioxopyrrolidin-1-yl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate is a useful research compound. Its molecular formula is C22H22N4O6S and its molecular weight is 470.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

Ethyl 3-carbamoyl-2-(3-(2,5-dioxopyrrolidin-1-yl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate is a compound involved in the synthesis of various chemically complex structures. For instance, it plays a role in the formation of novel pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidines and related fused systems, highlighting its significance in the development of new chemical entities (Bakhite, Al‐Sehemi, & Yamada, 2005). It's also a key compound in the synthesis of 3-amino-9-methoxymethyl-7-methyl-3,4-dihydropyrido[3′,2′:4,5]thieno[3,2-d]pyrimidin-4-ones, which further underlines its versatility in chemical synthesis (Kostenko et al., 2007).

Pharmaceutical Applications

In pharmaceutical research, this compound is a precursor for various pharmacologically active substances. For example, it's used in the synthesis of ethyl 2-amino-1-benzamido-4-oxo-5-(2-oxo-2-arylethylidene)pyrrolidine-3-carboxylates, which have demonstrated notable biological activities, including antiradical and anti-inflammatory effects (Zykova et al., 2016). Additionally, derivatives of this compound have shown potential in cancer treatment, as indicated by their cytotoxicity towards leukemia cells (Al-Trawneh et al., 2021).

Structural and Spectroscopic Analysis

The compound also finds application in structural chemistry, particularly in X-ray and DFT analyses. For instance, its derivatives have been characterized using FTIR, 1H, and 13C NMR spectroscopy, and their crystal and molecular structures have been elucidated through X-ray crystallographic analysis (Çolak et al., 2021).

Antibacterial Properties

Moreover, derivatives synthesized from this compound have shown promising antibacterial properties, particularly against Staphylococcus species, further expanding its potential applications in the field of antimicrobial therapy (Kostenko et al., 2008).